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Compound of Interest

Compound Name: Methyl 5-oxohept-6-enoate

Cat. No.: B15478925 Get Quote

CAS Number: 35194-42-0

Introduction
Methyl 5-oxohept-6-enoate is a bifunctional organic compound featuring both a ketone and an

ester functional group, along with a terminal alkene. This arrangement of functional groups

makes it a valuable intermediate in organic synthesis, particularly in the construction of

complex cyclic molecules and natural products. Its utility has been demonstrated in the total

synthesis of various alkaloids. This guide provides a comprehensive overview of its chemical

properties, synthesis, and reactivity, tailored for researchers and professionals in drug

development and chemical synthesis.

Chemical and Physical Properties
A summary of the known quantitative data for Methyl 5-oxohept-6-enoate is presented below.

Spectroscopic data for this compound is not widely available in public databases.
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Property Value Reference

Molecular Formula C₈H₁₂O₃ [1]

Molecular Weight 156.18 g/mol [1]

Boiling Point 110 °C at 12 mmHg [2]

Elemental Analysis

(Calculated)
C, 61.5%; H, 7.7% [2]

Elemental Analysis (Found) C, 61.3%; H, 7.7% [2]
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Canonical SMILES COC(=O)CCCC(=O)C=C [1]

Synthesis
General Synthesis Route
A common method for the synthesis of Methyl 5-oxohept-6-enoate involves the reaction of

methacryloyl chloride with an organometallic reagent derived from a protected halo-ester. One

notable route utilizes a zinc-copper couple to facilitate the formation of an organozinc reagent.

[1]

Reaction Scheme:
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Methyl 4-bromobutanoate Organozinc Reagent
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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